Cas no 112533-27-4 (4,1,3-Ethanylylidenedicyclopenta[cd,gh]pentalene-6,7(1H)-dione,decahydro-)

• Product name: 4,1,3-Ethanylylidenedicyclopenta[cd,gh]pentalene-6,7(1H)-dione,decahydro-
• CAS No: 112533-27-4
• MF: C₁₄H₁₄O₂
• MW: 214.25976
• CID: 166326
• PubChem ID: 145485

4,1,3-Ethanylylidenedicyclopenta[cd,gh]pentalene-6,7(1H)-dione,decahydro- Chemical and Physical Properties

Names and Identifiers

• 4,1,3-Ethanylylidenedicyclopenta[cd,gh]pentalene-6,7(1H)-dione,decahydro-
• 4,1,3-Ethanediylidenecyclopenta[cd,gh]pentalene-6,7(1H)-dione, decahydro-
• DTXSID80920833
• octahydro-1,5,6-(ethane[1,1,2]triyl)dicyclopenta[cd,gh]pentalene-2,4(1H,2aH)-dione
• 4,1,3-Ethanediylidenecyclopenta(cd,gh)pentalene-6,7(1H)-dione, decahydro-
• 112533-27-4

• Inchi： InChI=1S/C14H14O2/c15-13-5-2-6-10-8-3-1-4(12(8)14(6)16)11(13)7(3)9(5)10/h3-12H,1-2H2
• InChI Key： QQZUYDRWCOEIBP-UHFFFAOYSA-N
• SMILES： O=C1C2C3C4C(C2)C(=O)C2C4C4CC2C1C34

Computed Properties

• Exact Mass: 214.09942
• Monoisotopic Mass: 214.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.462
• Boiling Point: 385.5°Cat760mmHg
• Flash Point: 144.5°C
• Refractive Index: 1.675
• PSA: 34.14